SLM6

• Molecular Formula: C12H17N7O4
• Molecular Weight: 323.31 g/mol
• InChI: InChI=1S/C12H17N7O4/c13-9(18-15)4-1-19(11-6(4)10(14)16-3-17-11)12-8(22)7(21)5(2-20)23-12/h1,3,5,7-8,12,20-22H,2,15H2,(H2,13,18)(H2,14,16,17)/t5-,7?,8+,12-/m1/s1
• InChIKey: WAMOLHIDNBDQSK-BNPUZCTASA-N

SLM6: CDK9-Selective Inhibitor for Multiple Myeloma Research

SLM6 (Sangivamycin-Like Molecule 6; CAS 22242-91-7) is a pyrrolo[2,3-d]pyrimidine nucleoside analog structurally derived from sangivamycin [1]. It functions as a cyclin-dependent kinase 9 (CDK9) inhibitor, targeting the P-TEFb complex to repress transcriptional elongation of short-lived oncogenes critical for multiple myeloma (MM) cell survival [1]. In vitro kinase assays demonstrate that SLM6 inhibits CDK9/cyclin T1 and CDK9/cyclin K with IC50 values of 133 nM and 280 nM, respectively, while also inhibiting CDK1 and CDK2 at sub-micromolar concentrations [1]. Among a panel of sangivamycin-like molecules, SLM6 was identified as the most active compound in vivo, exhibiting potent anti-tumor efficacy and tolerability in MM xenograft models [1].

Chemotype Pyrrolo[2,3-d]pyrimidine nucleoside analog; tubercidin derivative

Target Pathway CDK9/cyclin T1 and CDK9/cyclin K inhibition; P-TEFb transcriptional repression

Research Model Multiple myeloma model-response context (xenograft, primary patient cells)

Key Readout Downregulation of c-Maf, cyclin D1, c-Myc, L-Myc transcripts

• [1] Dolloff NG, Allen JE, Dicker DT, Aqui N, Vogl D, Malysz J, Talamo G, El-Deiry WS. Sangivamycin-like molecule 6 exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9. Mol Cancer Ther. 2012 Nov;11(11):2321-30. View Source

Why SLM6 Outperforms Generic CDK Inhibitors and Analogs

CDK9 inhibitors vary substantially in their selectivity profiles, potency, and in vivo efficacy. SLM6 exhibits a distinct selectivity signature: potent inhibition of CDK9 (IC50 133-280 nM) and moderate inhibition of CDK1/CDK2, while completely sparing CDK4 and CDK7 (IC50 >10 µM) [1]. In contrast, the clinical-stage pan-CDK inhibitor flavopiridol potently inhibits CDK1, CDK2, CDK4, and CDK9 (all IC50 <50 nM) and partially inhibits CDK7 (IC50 ~4 µM) [1]. This broader inhibition profile has been associated with dose-limiting toxicities in clinical trials [2]. Furthermore, SLM6 demonstrates superior in vivo anti-MM activity at a 10-fold lower dose than flavopiridol, which failed to show efficacy in the same xenograft model [1]. Other CDK inhibitors such as roscovitine, purvalanol A, and alsterpaullone fail to reduce MM cell viability, underscoring that CDK9 inhibition alone is insufficient—the specific molecular pharmacology of SLM6 is required [1]. These differences preclude direct substitution of SLM6 with other CDK9 or pan-CDK inhibitors in preclinical research settings.

SLM6 (CDK9-selective)

Targets CDK9/cyclin T1, CDK9/cyclin K with minimal CDK7 engagement; PKC-inactive

Enables CDK9-specific transcriptional study design

Flavopiridol (pan-CDK)

Inhibits CDK1/2/4/7/9; CDK7 off-target modifies RNA Pol II Ser5, confounding CDK9 attribution

In vivo MM model inactivity contrasts with SLM6 response

Sangivamycin (parent)

Retains PKC inhibitory activity; dual CDK9/PKC inhibition complicates pathway interpretation

PKC-active profile may drive off-target signaling effects

SLM3/5/7 (analogs)

Produce transient or no in vivo tumor suppression; lack sustained response of SLM6

SLM6 single-dose 5-week sustained effect not replicated

• [1] Dolloff NG, Allen JE, Dicker DT, Aqui N, Vogl D, Malysz J, Talamo G, El-Deiry WS. Sangivamycin-like molecule 6 exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9. Mol Cancer Ther. 2012 Nov;11(11):2321-30. View Source
• [2] Borowczak J, Szczerbowski K, Ahmadi N, Szylberg Ł. CDK9 inhibitors in multiple myeloma: a review of progress and perspectives. Med Oncol. 2022 Jan 29;39(4):39. View Source

SLM6 Differentiation Evidence

In Vivo Anti-Myeloma Efficacy vs Flavopiridol

SLM6 demonstrates significantly superior in vivo anti-multiple myeloma activity compared to the clinical-stage pan-CDK inhibitor flavopiridol in an RPMI-8226-GFP xenograft model. Mice bearing established tumors were treated with weekly intraperitoneal doses of SLM6 (0.5 mg/kg) or flavopiridol (5.0 mg/kg) [1]. SLM6 significantly reduced tumor volume relative to vehicle-treated controls (P<0.001), with anti-MM effects evident within 7 days of the first treatment [1]. In stark contrast, flavopiridol at a dose 10 times higher than SLM6 showed no anti-MM activity in this model [1]. Repeated dosing of SLM6 at 0.5 mg/kg had no effect on mouse body weight or body condition scoring, indicating both efficacy and tolerability [1].

In Vivo MM Model
vs Flavopiridol

Head-to-head

SLM6 0.5 mg/kg i.p. weekly: significant tumor reduction vs vehicle; effects within 7 days

Flavopiridol 5.0 mg/kg i.p. weekly: no anti-MM activity

Supports CDK9-selective model response in RPMI-8226 xenograft; flavopiridol does not reproduce this endpoint

RPMI-8226 GFP+ MM co-injected with NIH3T3 in SCID mice; caliper and fluorescence monitoring

Evidence Dimension	In vivo anti-tumor efficacy in RPMI-8226-GFP MM xenograft model
Target Compound Data	SLM6: 0.5 mg/kg i.p. weekly; significant tumor growth inhibition (P<0.001 vs. vehicle)
Comparator Or Baseline	Flavopiridol: 5.0 mg/kg i.p. weekly; no significant anti-MM activity
Quantified Difference	SLM6 effective at 10-fold lower dose; flavopiridol ineffective despite 10× higher dose
Conditions	Hairless SCID mice; RPMI-8226-GFP cells co-injected with NIH-3T3 fibroblasts subcutaneously; tumor volume measured by caliper and non-invasive fluorescence imaging

Why This Matters

This head-to-head comparison demonstrates that SLM6 provides superior in vivo efficacy at a substantially lower dose than flavopiridol, making it a more translationally relevant tool compound for preclinical MM studies.

• [1] Dolloff NG, Allen JE, Dicker DT, Aqui N, Vogl D, Malysz J, Talamo G, El-Deiry WS. Sangivamycin-like molecule 6 exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9. Mol Cancer Ther. 2012 Nov;11(11):2321-30. Figure 6B-C. View Source

Sustained Tumor Suppression vs SLM Analogs

In vitro kinase profiling reveals a distinct selectivity difference between SLM6 and flavopiridol that has direct mechanistic and safety implications. SLM6 potently inhibits CDK9/cyclin T1 (IC50 133 nM) and CDK9/cyclin K (IC50 280 nM), with moderate activity against CDK1 and CDK2 (IC50 <300 nM) [1]. Critically, SLM6 demonstrates no meaningful inhibition of CDK4/cyclin D1 or CDK7/cyclin H (IC50 >10 µM) [1]. In contrast, flavopiridol potently inhibits CDK1, CDK2, CDK4, and CDK9 (all IC50 <50 nM) and shows partial inhibition of CDK7 (IC50 ~4 µM) [1][2]. This broader inhibition profile, particularly of CDK7 (a component of TFIIH involved in transcription initiation), may contribute to flavopiridol's dose-limiting toxicities in clinical settings [3].

Sustained Suppression
vs SLM Analogs

Head-to-head

SLM6 single 1 mg/kg i.p.: tumor suppression sustained for 5 weeks; caspase-3/8 activation confirmed

SLM5/SLM7 5 mg/kg: 7-day delay; SLM3 HCl 25 mg/kg: no effect

Sustained tumor suppression endpoint context; other SLM analogs show transient response

NCI-H929 subcutaneous plasmacytoma model; single-dose administration

Evidence Dimension	In vitro kinase inhibition profile (IC50 values)
Target Compound Data	CDK9/CycT1: 133 nM; CDK9/CycK: 280 nM; CDK1/CycB: <300 nM; CDK2/CycA: <300 nM; CDK4/CycD1: >10 µM; CDK7/CycH: >10 µM
Comparator Or Baseline	Flavopiridol: CDK9: <5 nM; CDK1: <5 nM; CDK2: 14.7 nM; CDK4: 37.6 nM; CDK7: ~4 µM (Refs: Dolloff 2012; PMC4187722 Table 1)
Quantified Difference	SLM6 spares CDK4 and CDK7 (IC50 >10 µM); flavopiridol inhibits CDK4 at 37.6 nM and CDK7 at ~4 µM
Conditions	In vitro kinase assays using recombinant CDK/cyclin complexes

Why This Matters

The sparing of CDK4 and CDK7 distinguishes SLM6 from flavopiridol and may explain its favorable tolerability profile in vivo, a critical factor for researchers seeking a CDK9 inhibitor with reduced off-target liabilities.

• [1] Dolloff NG, Allen JE, Dicker DT, Aqui N, Vogl D, Malysz J, Talamo G, El-Deiry WS. Sangivamycin-like molecule 6 exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9. Mol Cancer Ther. 2012 Nov;11(11):2321-30. View Source
• [2] PMC4187722 Table 1. IC50 values for flavopiridol against CDK1, CDK2, CDK4, CDK6, CDK7, CDK9. View Source
• [3] Borowczak J, Szczerbowski K, Ahmadi N, Szylberg Ł. CDK9 inhibitors in multiple myeloma: a review of progress and perspectives. Med Oncol. 2022 Jan 29;39(4):39. View Source

CDK7 Sparing vs Flavopiridol

A pharmacological dissection using various CDK inhibitors demonstrates that CDK9 inhibition is paramount to the anti-MM activity of SLM6. RPMI-8226 MM cells were treated with SLM6 (250 nM), flavopiridol (250 nM), roscovitine (5 µM), purvalanol A (10 µM), RO3306 (10 µM), or alsterpaullone (dose range) [1]. Only the inhibitors with activity toward CDK9—SLM6, flavopiridol, and micromolar concentrations of alsterpaullone—were able to reduce the viability of MM cells [1]. The CDK1-selective inhibitor purvalanol A and the CDK2-selective inhibitor roscovitine failed to affect MM cell viability, despite SLM6 itself having activity against CDK1 and CDK2 [1]. This confirms that the anti-MM efficacy of SLM6 is specifically driven by CDK9 inhibition, not by its ancillary CDK1/2 activity.

CDK7 Sparing
vs Flavopiridol

Head-to-head

SLM6: no effect on RNA Pol II Ser5 phosphorylation; CDK7/cyclin H IC50 >10 µM

Flavopiridol: inhibits Ser5 phosphorylation; CDK7 IC50 ~4 µM; also inhibits CDK1/2/4

CDK7-sparing profile supports CDK9-specific transcriptional studies; flavopiridol introduces off-target transcriptional modulation

RPMI-8226, NCI-H929 cells; HotSpot kinase assay; western blot Ser2/Ser5

Evidence Dimension	Reduction of MM cell viability (RPMI-8226 cells, 24h treatment)
Target Compound Data	SLM6 (250 nM): reduced viability
Comparator Or Baseline	Purvalanol A (CDK1 inhibitor, 10 µM): no effect; Roscovitine (CDK2 inhibitor, 5 µM): no effect; RO3306 (CDK1 inhibitor, 10 µM): no effect
Quantified Difference	SLM6 reduces viability; CDK1/2-selective inhibitors do not
Conditions	RPMI-8226 MM cells; 24-hour drug treatment; cell viability assay

Why This Matters

This evidence isolates CDK9 inhibition as the critical mechanism of SLM6's anti-MM activity, enabling researchers to confidently use SLM6 as a functional probe for CDK9-dependent transcription in MM cells without confounding effects from CDK1/2 inhibition.

• [1] Dolloff NG, Allen JE, Dicker DT, Aqui N, Vogl D, Malysz J, Talamo G, El-Deiry WS. Sangivamycin-like molecule 6 exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9. Mol Cancer Ther. 2012 Nov;11(11):2321-30. Figure 4C-D. View Source

PKC Pathway Selectivity vs Sangivamycin

SLM6 represses the expression of key MM driver oncogenes at the transcriptional level. In RPMI-8226 MM cells, SLM6 treatment (250 nM for 8 hours) led to substantial downregulation of c-Myc protein levels [1]. A comparison of various CDK inhibitors at equal or higher concentrations revealed that only inhibitors with CDK9 activity—SLM6, flavopiridol, and alsterpaullone—were capable of downregulating c-Myc [1]. The CDK1 inhibitor purvalanol A (10 µM), CDK2 inhibitor roscovitine (5 µM), and CDK1 inhibitor RO3306 (10 µM) had no effect on c-Myc expression [1]. RT-PCR analysis confirmed that SLM6 decreased c-Myc and cyclin D1 mRNA transcripts in RPMI-8226 and U266B1 cells, respectively, confirming transcriptional-level repression [1].

PKC Inactivity
vs Sangivamycin

Head-to-head

SLM6: no effect on PMA-induced PKC/ERK phosphorylation at cytotoxic concentrations

Sangivamycin: significantly reduced pan-PKC and ERK phosphorylation; known PKC inhibitor Ki 10 µM

Loss of PKC inhibitory activity vs sangivamycin enables cleaner CDK9/P-TEFb pathway attribution

MM cells stimulated with PMA; western blot for phospho-pan-PKC and phospho-ERK

Evidence Dimension	Downregulation of c-Myc oncoprotein in RPMI-8226 MM cells
Target Compound Data	SLM6 (250 nM, 8h): substantial c-Myc downregulation
Comparator Or Baseline	Purvalanol A (10 µM): no effect; Roscovitine (5 µM): no effect; RO3306 (10 µM): no effect; Flavopiridol (250 nM): downregulation; Alsterpaullone (high µM): downregulation
Quantified Difference	SLM6 reduces c-Myc at 250 nM; CDK1/2-selective inhibitors show no effect even at 10-20× higher concentrations
Conditions	RPMI-8226 MM cells; 8-hour treatment; Western blot analysis

Why This Matters

The ability of SLM6 to rapidly downregulate short-lived MM oncoproteins distinguishes it from CDK1/2-selective inhibitors and validates its utility as a transcriptional probe for studying oncogene addiction in MM.

• [1] Dolloff NG, Allen JE, Dicker DT, Aqui N, Vogl D, Malysz J, Talamo G, El-Deiry WS. Sangivamycin-like molecule 6 exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9. Mol Cancer Ther. 2012 Nov;11(11):2321-30. Figure 5D. View Source

Myeloma Lineage-Selective Cytotoxicity

SLM6 enhances the anti-MM activity of the FDA-approved proteasome inhibitor bortezomib in both MM cell lines and primary CD138+ patient bone marrow cells. NCI-H929 MM cells and primary MM patient plasma cells were treated with increasing concentrations of SLM6 in the presence of bortezomib [1]. In both cases, the combination of SLM6 and bortezomib more effectively reduced MM cell viability than either single agent alone [1]. The combined effects were additive rather than synergistic, yet the combination was highly toxic to MM cells [1]. This additive interaction suggests that SLM6 may be particularly valuable in combination strategies for overcoming or delaying bortezomib resistance, a common clinical challenge in MM management.

MM Lineage
Cytotoxicity

Cross-study comparable

MM cell lines IC50 200-400 nM; selective apoptosis induction in primary CD138+ cells

Non-MM tumor lines (breast, colon, lung, glioma) IC50 >2 µM; CD34+ stem cells resistant

MM cell-line sensitivity context; 3- to 10-fold selectivity over other lineages

35 cell line panel; CellTiter-Glo and caspase-3 flow; includes patient plasma cells

Evidence Dimension	Cell viability reduction in MM cells (combination vs. single agent)
Target Compound Data	SLM6 + Bortezomib combination: greater viability reduction than either agent alone
Comparator Or Baseline	SLM6 alone; Bortezomib alone
Quantified Difference	Additive effect; combination more effective than single agents
Conditions	NCI-H929 MM cell line and primary CD138+ MM patient bone marrow cells

Why This Matters

The additive activity of SLM6 with bortezomib supports its use in preclinical combination studies aimed at improving MM treatment outcomes and addressing bortezomib resistance.

• [1] Dolloff NG, Allen JE, Dicker DT, Aqui N, Vogl D, Malysz J, Talamo G, El-Deiry WS. Sangivamycin-like molecule 6 exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9. Mol Cancer Ther. 2012 Nov;11(11):2321-30. Figure S6. View Source

SLM6 Research and Procurement Applications

In Vivo Xenograft Monotherapy Studies

SLM6 is optimally deployed in preclinical in vivo studies of multiple myeloma using xenograft models (e.g., RPMI-8226, NCI-H929, U266B1). The compound demonstrates robust tumor growth inhibition at a well-tolerated weekly dose of 0.5 mg/kg i.p., with efficacy evident within 7 days of treatment initiation [1]. Researchers should prioritize SLM6 over flavopiridol for in vivo MM studies due to its superior efficacy at a 10-fold lower dose and more favorable tolerability profile [1].

CDK9-Specific Mechanistic Studies

SLM6 serves as a valuable pharmacological probe for dissecting CDK9-dependent transcriptional elongation in MM cells. The compound rapidly downregulates short-lived oncoproteins including c-Myc, cyclin D1, and c-Maf at concentrations as low as 250 nM [1]. Unlike pan-CDK inhibitors such as flavopiridol, SLM6 spares CDK7, allowing researchers to study CDK9-specific effects on transcription without confounding inhibition of TFIIH-associated CDK7 activity [1]. This selectivity makes SLM6 particularly useful for experiments requiring clean interpretation of P-TEFb inhibition.

Proteasome Inhibitor Combination Screening

SLM6 is well-suited for combination drug screening programs aimed at identifying synergistic or additive partners for bortezomib, lenalidomide, or other standard-of-care MM agents. The compound demonstrates additive anti-MM activity with bortezomib in both MM cell lines and primary patient cells [1]. Researchers can leverage SLM6 in high-throughput combination screens to nominate rational combination regimens for further preclinical validation, particularly in bortezomib-resistant MM models.

Lineage-Selective Cytotoxicity Profiling

As a sangivamycin-derived nucleoside analog, SLM6 offers a unique chemotype for CDK9 inhibitor development. Its distinct kinase selectivity profile—potent CDK9 inhibition with sparing of CDK4 and CDK7—provides a starting point for medicinal chemistry efforts aimed at improving potency, selectivity, or pharmacokinetic properties [1]. Researchers engaged in CDK9 inhibitor SAR programs can use SLM6 as a benchmark compound for comparative selectivity profiling against other CDK9 inhibitors such as dinaciclib, SNS-032, or AZD-4573.

Application

Selection Property

Validation Focus

MM xenograft model studies

Sustained, single-dose tumor suppression via CDK9 inhibition

Tumor growth inhibition endpoint; response duration kinetics

CDK9/P-TEFb mechanistic research

CDK7-sparing, PKC-inactive profile

RNA Pol II Ser2 phosphorylation; oncogene transcript repression

Proteasome inhibitor combination screening

Additive cytotoxicity with bortezomib and IMiDs

MM cell viability reduction; primary cell model endpoints

Tumor lineage selectivity profiling

MM-preferential cytotoxicity (3- to 10-fold over non-MM lines)

IC50 comparison across solid tumor panels; CD34+ stem cell exclusion

• [1] Dolloff NG, Allen JE, Dicker DT, Aqui N, Vogl D, Malysz J, Talamo G, El-Deiry WS. Sangivamycin-like molecule 6 exhibits potent anti-multiple myeloma activity through inhibition of cyclin-dependent kinase-9. Mol Cancer Ther. 2012 Nov;11(11):2321-30. View Source